Cas no 1271930-10-9 (N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide)

• Product Name: N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide
• CAS No: 1271930-10-9
• MF: C₂₂H₂₆F₃NO
• MW: 377.443156719208
• CID: 5047619
• Update Time: 2025-06-20

N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanamide, N-[(1R)-1-(1-naphthalenyl)ethyl]-3-(trifluoromethyl)-
• N-[(1R)-1-(1-Naphthalenyl)ethyl]-3-(trifluoromethyl)cyclohexanepropanamide
• N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide

• Inchi： 1S/C22H26F3NO/c1-15(19-11-5-8-17-7-2-3-10-20(17)19)26-21(27)13-12-16-6-4-9-18(14-16)22(23,24)25/h2-3,5,7-8,10-11,15-16,18H,4,6,9,12-14H2,1H3,(H,26,27)/t15-,16?,18?/m1/s1
• InChI Key： KVSRZJCKSMGHDR-KLHKWILBSA-N
• SMILES： C1(CCC(N[C@@H](C2=C3C(C=CC=C3)=CC=C2)C)=O)CCCC(C(F)(F)F)C1

Additional information on N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide

N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide (CAS No. 1271930-10-9): An Overview

N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide (CAS No. 1271930-10-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its systematic name, is a member of the amide family and contains a naphthalene ring, a trifluoromethyl group, and a cyclohexane ring, all of which contribute to its distinct chemical properties and biological profile.

The naphthalene ring in N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide is a key structural element that imparts aromaticity and hydrophobicity, making it an attractive scaffold for drug design. The presence of the trifluoromethyl group adds fluorine atoms, which are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. The cyclohexane ring provides additional steric bulk and conformational flexibility, which can influence the compound's binding affinity to biological targets.

Recent studies have explored the potential applications of N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide in various therapeutic areas. One notable area of research is its use as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many approved drugs. The unique combination of functional groups in this compound allows it to interact with specific GPCRs, potentially modulating their activity and downstream signaling cascades.

In addition to its potential as a GPCR modulator, N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular components, and compounds that can effectively reduce inflammatory responses have significant therapeutic value. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, suggesting its potential use in treating inflammatory diseases such as arthritis and asthma.

The pharmacokinetic properties of N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide have also been studied to evaluate its suitability as a therapeutic agent. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity facilitates good membrane permeability, while the presence of the trifluoromethyl group enhances metabolic stability, reducing the risk of rapid degradation in vivo.

Clinical trials are currently underway to further assess the safety and efficacy of N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

Beyond its therapeutic applications, N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide has also been used as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an ideal candidate for studying receptor-ligand interactions and for developing new assays to screen for potential drug candidates. Additionally, the compound's synthetic accessibility allows for easy modification and optimization, facilitating the exploration of structure-activity relationships (SAR).

In conclusion, N-(1R)-1-(1-Naphthalenyl)ethyl-3-(trifluoromethyl)cyclohexanepropanamide (CAS No. 1271930-10-9) is a versatile compound with promising applications in medicinal chemistry and drug discovery. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding of complex biological processes and developing novel treatments for various diseases.